4-(2-Methylpropyl)piperidin-3-amine

• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol
• IUPAC Name: 4-(2-methylpropyl)piperidin-3-amine
• InChI: InChI=1S/C9H20N2/c1-7(2)5-8-3-4-11-6-9(8)10/h7-9,11H,3-6,10H2,1-2H3
• InChI Key: TZFSBOROWKSAEP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1CCNCC1N

Description

4-(2-Methylpropyl)piperidin-3-amine is a piperidine derivative featuring a branched 2-methylpropyl (isobutyl) substituent at the 4-position and an amine group at the 3-position. Piperidine-based compounds are widely studied for their pharmacological and pesticidal activities due to their ability to interact with biological targets such as enzymes and receptors .

Key structural attributes of 4-(2-Methylpropyl)piperidin-3-amine:

• Core structure: Piperidine ring (six-membered nitrogen-containing heterocycle).
• Substituents:
  • 2-Methylpropyl (C4H9) at position 2.
  • Amine (-NH2) at position 2.
• Potential applications: Antifungal, pesticidal, or receptor-modulating activities inferred from analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methylpropyl)piperidin-3-amine can be achieved through several methods. One common approach involves the hydrogenation of pyridine derivatives using palladium or rhodium catalysts . Another method includes the cyclization of amino alcohols with thionyl chloride (SOCl2), which simplifies the classical N-protection/O-activation/cyclization/deprotection sequence .

Industrial Production Methods

Industrial production of piperidine derivatives often involves continuous flow reactions, which provide high yields and scalability. For example, the reaction of N-(tert-butylsulfinyl)-bromoimine with Grignard reagents in a continuous flow setup can produce various enantioenriched α-substituted piperidines efficiently .

Chemical Reactions Analysis

Types of Reactions

4-(2-Methylpropyl)piperidin-3-amine undergoes several types of chemical reactions, including:

Oxidation: This reaction can convert the amine group into a nitro or nitroso group.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: Nucleophilic substitution reactions can introduce various functional groups into the piperidine ring.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate (KMnO4), hydrogen peroxide (H2O2).

Reducing agents: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4).

Nucleophiles: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield nitro derivatives, while reduction can produce secondary or tertiary amines .

Scientific Research Applications

4-(2-Methylpropyl)piperidin-3-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Piperidine derivatives are explored for their therapeutic potential in treating various diseases, such as Alzheimer’s and Parkinson’s.

Industry: The compound is used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(2-Methylpropyl)piperidin-3-amine involves its interaction with specific molecular targets and pathways. For instance, piperidine derivatives are known to interact with neurotransmitter receptors in the brain, which can modulate neurological functions. The exact molecular targets and pathways depend on the specific structure and functional groups of the compound .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The following table highlights structural similarities and differences between 4-(2-Methylpropyl)piperidin-3-amine and key analogs:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Properties/Activities	Reference
4-(2-Methylpropyl)piperidin-3-amine	Piperidine	4-(2-Methylpropyl), 3-amine	C9H20N2	156.27 g/mol	Hypothesized antifungal activity	Inferred
2,5-Piperazinedione, 3,6-bis(2-methylpropyl)-	Piperazinedione	3,6-bis(2-methylpropyl)	C14H24N2O2	252.35 g/mol	Antifungal (vs. Alternaria spp.)
BF 421-6	Benzene + propionic acid	[3-(4-tert-butylphenyl)-2-methylpropyl]bis(2-hydroxypropyl)amine	C23H40N2O2	376.58 g/mol	Fenpropimorph metabolite
Impurity C (EP)	Phenylpropanamide	4-(2-Methylpropyl)phenyl, propanamide	C13H19NO	205.30 g/mol	Pharmaceutical impurity
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Pyrazole + pyridine	Cyclopropylamine, methyl, pyridin-3-yl	C12H15N5	229.28 g/mol	Synthetic intermediate

Key Observations:

• Piperidine vs. Piperazine : The piperidine core in the target compound lacks the diketone groups present in 2,5-piperazinedione analogs, likely reducing its oxidative stability but enhancing amine reactivity .
• Amine Position : The 3-amine group in the target compound contrasts with the 4-amine in pyrazole derivatives (e.g., N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine), which may alter receptor-binding specificity .

Antifungal Activity:

• 2,5-Piperazinedione, 3,6-bis(2-methylpropyl)- : Produced by Bacillus amyloliquefaciens RLS19, this compound inhibits Alternaria macrospora, a phytopathogen of cotton, with an MIC (Minimum Inhibitory Concentration) of 0.5 µg/mL .

Pesticidal and Metabolic Profiles:

• BF 421-6 : A fenpropimorph metabolite with a tertiary amine structure, it exhibits residual activity in soil and plant tissues, but its toxicity profile remains under regulatory review .

Biological Activity

4-(2-Methylpropyl)piperidin-3-amine, a compound with significant potential in medicinal chemistry, has garnered attention for its diverse biological activities. This article explores its chemical properties, biological effects, mechanisms of action, and relevant case studies.

4-(2-Methylpropyl)piperidin-3-amine is an amine derivative of piperidine, characterized by the presence of a 2-methylpropyl group at the 4-position. Its molecular formula is $C_9H_{19}N$, and it possesses a piperidine ring that contributes to its pharmacological properties.

Biological Activity

The biological activity of 4-(2-Methylpropyl)piperidin-3-amine has been investigated in various studies, revealing its potential as an anticancer agent and its interactions with different biomolecules.

Anticancer Properties

Research indicates that compounds similar to 4-(2-Methylpropyl)piperidin-3-amine exhibit cytotoxic effects against various cancer cell lines. For instance, studies have shown that related piperidine derivatives can induce apoptosis in breast, pancreatic, and colon cancer cells through mechanisms involving reactive oxygen species (ROS) accumulation and mitochondrial depolarization .

Table 1: Cytotoxic Activity of Piperidine Derivatives

Compound	Cell Line Tested	CC50 (µM)	Mechanism of Action
2608	Breast Cancer	0.5	ROS accumulation, apoptosis
2610	Colon Cancer	0.7	Mitochondrial depolarization
4-(2-Methylpropyl)piperidin-3-amine	Various	TBD	TBD

The mechanisms by which 4-(2-Methylpropyl)piperidin-3-amine exerts its biological effects are multifaceted:

• Apoptosis Induction : Similar compounds have been shown to activate caspases and induce apoptotic pathways in cancer cells .
• Enzyme Interaction : The amine group can participate in hydrogen bonding with various enzymes, potentially inhibiting their activity and altering metabolic pathways.
• Cell Cycle Arrest : Some studies indicate that these compounds can cause cell cycle arrest in specific phases, further contributing to their anticancer properties .

Case Studies

Case Study 1: Cytotoxicity Evaluation
In a comparative study involving multiple piperidine derivatives, it was found that the introduction of bulky groups like the 2-methylpropyl moiety significantly enhanced cytotoxicity against neoplastic cells while sparing non-malignant cells . This selectivity is crucial for developing targeted cancer therapies.

Case Study 2: Mechanistic Insights
Another investigation focused on the apoptotic mechanisms induced by related piperidones highlighted the role of mitochondrial dysfunction and ROS generation as key factors leading to cell death in leukemia and lymphoma cell lines .